Cas no 53658-58-5 (2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one)

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one structure

53658-58-5 structure

Product Name:2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one

CAS No:53658-58-5

MF:C₇H₁₀N₂O₂

MW:154.166501522064

MDL:MFCD18814796

CID:371876

PubChem ID:171289

Update Time:2025-04-19

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Chemical and Physical Properties

Names and Identifiers

- 3H-Isoxazolo[4,5-d]azepin-3-one,2,4,5,6,7,8-hexahydro-
- 2H-Isoxazolo[4,5-d]azepin-3(4H)-one,5,6,7,8-tetrahydro-(9CI)
- 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one
- 4H-isoxazolo[4,5-d]azepin-3-ol, 5,6,7,8-tetrahydro-
- 5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol
- 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-6-ium-3-olate
- 2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
- CHEMBL309689
- 5,6,7,8-Tetrahydro-2H-isoxazolo[4,5-d]azepin-3(4H)-one
- THAZ
- DTXSID00201893
- 2H-Isoxazolo(4,5-d)azepin-3(4H)-one, 5,6,7,8-tetrahydro-
- 53658-58-5
- SCHEMBL7412843
- AKOS023622247
- 5,6,7,8-tetrahydro-4h-isoxazolo-[ 4,5-d]azepin-3-ol
- 2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
- EN300-303366
- 5,6,7,8-Tetrahydro-4H-isoxazolo(4,5-d)azepin-3-ol
- 5,6,7,8-Tetrahydro-2H-isoxazolo(4,5-d)azepin-3(4H)-one
- BDBM50224808
- MDL： MFCD18814796
- Inchi： 1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)11-9-7/h8H,1-4H2,(H,9,10)
- InChI Key： KHTRGFVHYPWHIZ-UHFFFAOYSA-N
- SMILES： O1C2=C(C(N1)=O)CCNCC2

Computed Properties

Exact Mass: 154.0743
Monoisotopic Mass: 154.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 50.4Å²

Experimental Properties

PSA: 50.36

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-303366-0.05g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	0.05g	$1895.0	2025-03-19
Enamine	EN300-303366-0.1g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	0.1g	$1986.0	2025-03-19
Enamine	EN300-303366-0.25g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	0.25g	$2077.0	2025-03-19
Enamine	EN300-303366-0.5g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	0.5g	$2167.0	2025-03-19
Enamine	EN300-303366-1.0g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	1.0g	$2257.0	2025-03-19
Enamine	EN300-303366-2.5g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	2.5g	$4424.0	2025-03-19
Enamine	EN300-303366-5.0g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	5.0g	$6545.0	2025-03-19
Enamine	EN300-303366-10.0g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5	95.0%	10.0g	$9704.0	2025-03-19
Enamine	EN300-27078091-0.05g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5		0.05g	$1895.0	2023-09-11
Enamine	EN300-27078091-0.1g	2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one	53658-58-5		0.1g	$1986.0	2023-09-11

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